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Compound of Interest

Compound Name: Citric acid isopropyl ether

Cat. No.: B15185583

Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "citric acid isopropyl ether" is not a standard chemical
nomenclature. This guide focuses on the properties of isopropyl citrate esters, which are the
scientifically plausible compounds derived from citric acid and isopropanol. The primary focus
will be on triisopropyl citrate, the most common form, with references to mono- and diisopropyl
citrate where information is available.

Executive Summary

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of isopropyl citrates, with a particular focus on triisopropy! citrate.
Isopropyl citrates are esters of citric acid and isopropyl alcohol, finding utility as emollients,
solvents, and plasticizers. While not directly active as pharmaceutical agents, their
biocompatibility and the broader applications of citrate-based polymers in drug delivery
systems make them of interest to the drug development community. This document collates
guantitative physicochemical data, details experimental protocols for synthesis and analysis,
and outlines the synthetic pathway. No evidence was found in the scientific literature linking
isopropyl citrates to specific signaling pathways.

Physicochemical Properties of Isopropyl Citrates

The following tables summarize the key chemical and physical properties of triisopropyl citrate,
with comparative data for monoisopropyl citrate where available.
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ble 2.1: | and Physical :

Monoisopropyl

Property Triisopropyl Citrate . Source(s)
Citrate
tripropan-2-yl 2- 2-hydroxy-3-(propan-
IUPAC Name hydroxypropane- 2-yloxycarbonyl)-3- [1]
1,2,3-tricarboxylate carboxypropanoic acid
Molecular Formula C15H2607 CoH1407 [2]
Molecular Weight 318.36 g/mol 234.20 g/mol [2][3]
Appearance Oily liquid Data not available [2]
N _ 331.0+9.0°C _
Boiling Point ) Data not available [2]
(Predicted)
, 1.116 + 0.06 g/cm? ,
Density Data not available [2]

(Predicted)

Table 2.2: Chromatographic and Spectroscopic

Properties

Property

Triisopropyl Citrate

Source(s)

Canonical SMILES

CC(C)OC(=0)CC(CC(=0)OC(
C)C)(C(=0)OC(C)C)O

[2]

FQAZRHVERGEKOS-

InChiKey [1]
UHFFFAOYSA-N

CAS Number 74592-76-0 [1][2]

Table 2.3: Computed Properties
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Monoisopropyl

Property Triisopropyl Citrate . Source(s)
Citrate
XLogP3 14 -0.6 [11[2][3]
Hydrogen Bond Donor
1 3 [21[3]

Count
Hydrogen Bond

yered 7 7 [2][3]
Acceptor Count
Rotatable Bond Count 11 7 [2][3]

Exact Mass 318.16785316 Da 234.07395278 Da [1][2]13]
Complexity 375 296 [2][3]
Polar Surface Area

99.13 A2 121 A2 [2][3]

(PSA)

Synthesis of Isopropyl Citrates

Isopropyl citrates are synthesized via the Fischer esterification of citric acid with isopropanol.
This reaction is typically catalyzed by a strong acid. The degree of esterification (mono-, di-, or
tri-substituted) can be controlled by the stoichiometry of the reactants and the reaction
conditions.

Synthetic Workflow
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Synthesis Workflow of Triisopropy! Citrate

Citric Acid + Isopropanol Acid Catalyst
(in excess) (e.g., Sulfuric Acid)

Reaction Vessel
(Heated under reflux)

(Quenching and ExtractiorD
Purification
(e.g., Distillation)

Triisopropyl Citrate

Click to download full resolution via product page

Caption: Synthesis Workflow of Triisopropy! Citrate

Experimental Protocol: Synthesis of Triisopropyl Citrate

This protocol is a generalized procedure based on the principles of Fischer esterification.
Materials:

¢ Anhydrous citric acid

» Anhydrous isopropanol (in excess, to act as both reactant and solvent)

o Concentrated sulfuric acid (catalyst)
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o Saturated sodium bicarbonate solution
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve anhydrous citric acid in an excess of
anhydrous isopropanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution
while stirring.

o Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The
reaction is typically refluxed for several hours to drive the equilibrium towards the formation
of the triester.

o Work-up:

o

Cool the reaction mixture to room temperature.

[¢]

Slowly pour the mixture into a separatory funnel containing a saturated sodium
bicarbonate solution to neutralize the acidic catalyst.

[¢]

Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl
acetate).
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o Combine the organic layers and wash with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation to obtain pure
triisopropyl citrate.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis and
quantification of isopropyl citrates.

Experimental Protocol: HPLC Analysis of Isopropyl
Citrates

This is a general protocol and may require optimization for specific applications.
Instrumentation:

e HPLC system with a UV detector

e C18 reverse-phase column

Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

 |sopropyl citrate standards

Procedure:

o Standard Preparation: Prepare a series of standard solutions of the isopropy! citrate of
interest in a suitable solvent (e.g., acetonitrile).
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o Sample Preparation: Dissolve the sample containing isopropyl citrate in the mobile phase.
The sample may require extraction or dilution to be within the calibration range.

o Chromatographic Conditions:

(¢]

Mobile Phase: A gradient of acetonitrile and water is commonly used.

[¢]

Flow Rate: Typically 1.0 mL/min.

[¢]

Column Temperature: Ambient or controlled (e.g., 30 °C).

[e]

Detection Wavelength: Determined by the UV absorbance of the citrate esters (typically in
the low UV range, e.g., 210 nm).

e Analysis: Inject the standards and samples onto the HPLC system.

¢ Quantification: Create a calibration curve from the peak areas of the standards and use it to
determine the concentration of isopropyl citrate in the samples.

Applications in Drug Development

While isopropyl citrates themselves are not typically active pharmaceutical ingredients, their
properties and the broader class of citrate-based materials have relevance in drug
development.

o Plasticizers in Pharmaceutical Coatings: Triisopropyl citrate can be used as a plasticizer in
film coatings for tablets and capsules. Plasticizers are added to polymers to increase their
flexibility and durability, which is crucial for the integrity of the coating.

e Solvents in Formulations: Due to its solvent properties, triisopropy! citrate may be used in the
formulation of topical and other drug products.

» Biocompatible and Biodegradable Polymers: Citric acid is a key monomer in the synthesis of
biocompatible and biodegradable polymers. These citrate-based polymers are being
investigated for various biomedical applications, including:

o Drug Delivery Systems: As matrices for the controlled release of drugs. The degradation of
the polymer matrix can be tuned to control the release rate of the entrapped therapeutic
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agent.

o Tissue Engineering: As scaffolds for tissue regeneration due to their biocompatibility and
mechanical properties.

Logical Relationship of Citrate-Based Materials in Drug
Delivery

Role of Citrate-Based Materials in Drug Delivery

-

Material Synthesis )

Citric Acid Diol
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Polycondensation

Citrate-Based Polymer

4 Drug Delivery Application )

Active Pharmaceutical
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Click to download full resolution via product page

Caption: Role of Citrate-Based Materials in Drug Delivery
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Signaling Pathways

Extensive searches of the scientific literature did not yield any evidence of direct involvement of
isopropyl citrates in specific cellular signaling pathways. Their primary roles are as formulation
excipients and their biological effects are generally considered in the context of biocompatibility
and toxicology.

Conclusion

Isopropyl citrates, particularly triisopropyl citrate, are well-characterized compounds with
established physicochemical properties. Their synthesis is straightforward, and analytical
methods for their quantification are available. While their direct application in drug development
as active ingredients is not documented, their role as pharmaceutical excipients and the use of
citrate-based polymers in advanced drug delivery systems highlight their importance in the
broader field of pharmaceutical sciences. Future research may further elucidate the potential of
these and other citrate derivatives in novel drug formulations and biomedical devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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